Cas no 1416432-54-6 ((+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol)

• Product Name: (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol
• CAS No: 1416432-54-6
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 1313288
• PubChem ID: 71669151
• Update Time: 2025-07-25

(+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(1s,2s)-2-(trifluoromethyl)cyclopropyl]phenol
• 1416432-54-6
• (+/-)-4-(trans-2-(trifluoromethyl)cyclopropyl)phenol
• AKOS016015526
• (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol

• Inchi： 1S/C10H9F3O/c11-10(12,13)9-5-8(9)6-1-3-7(14)4-2-6/h1-4,8-9,14H,5H2/t8-,9+/m1/s1
• InChI Key： WXLGNOWXNNXPDY-BDAKNGLRSA-N
• SMILES： FC([C@H]1C[C@@H]1C1C=CC(=CC=1)O)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol

Professional Introduction to Compound with CAS No. 1416432-54-6 and Product Name (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol

The compound with the CAS number 1416432-54-6 and the product name (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and a cyclopropyl moiety in its structure imparts distinct electronic and steric properties, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol, this substituent plays a crucial role in modulating the pharmacokinetic profile of the compound. Furthermore, the cyclopropyl ring introduces steric hindrance, which can influence the compound's interaction with biological receptors.

The synthesis of (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol involves a series of well-defined chemical transformations that showcase the ingenuity of modern synthetic organic chemistry. The key steps include the introduction of the trifluoromethyl group via metal-catalyzed cross-coupling reactions and the formation of the cyclopropyl ring through cyclization processes. These synthetic strategies not only highlight the versatility of current methodologies but also underscore the importance of optimizing reaction conditions to achieve high yields and purity.

In terms of biological activity, preliminary studies have demonstrated that (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol exhibits promising properties as a potential lead compound for drug discovery. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, its ability to modulate receptor binding affinity could make it a valuable candidate for developing treatments against neurological disorders or inflammatory conditions. Additionally, the metabolic stability imparted by the trifluoromethyl group enhances its potential as a long-acting therapeutic agent.

The investigation into (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol also benefits from advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict and analyze the compound's interactions with biological targets with greater accuracy. By leveraging computational methods, scientists can optimize the structure of (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol to enhance its pharmacological properties further. This interdisciplinary approach underscores the importance of integrating experimental and computational research in modern drug discovery.

Future directions for research on (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol include exploring its potential in preclinical studies and evaluating its efficacy in animal models. These studies will provide critical insights into its therapeutic potential and help identify any potential side effects or toxicities. Additionally, investigating analogs of this compound could reveal new insights into structure-activity relationships and guide the development of more effective derivatives.

The development of novel pharmaceutical agents is a complex and multifaceted process that requires collaboration across multiple disciplines. The case of (+/-)-4-(trans-2-(Trifluoromethyl)cyclopropyl)phenol exemplifies how advances in synthetic chemistry, computational biology, and pharmacology can converge to create innovative therapeutic solutions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.